Cas no 1187669-49-3 (3-Fluoro-N-methoxy-N-methylisonicotinamide)

• Product Name: 3-Fluoro-N-methoxy-N-methylisonicotinamide
• CAS No: 1187669-49-3
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• MDL: MFCD21114983
• CID: 2083945
• PubChem ID: 44818660
• Update Time: 2025-11-07

3-Fluoro-N-methoxy-N-methylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-methoxy-N-methylisonicotinamide
• 3-fluoro-N-methyl-N-(methyloxy)-4-pyridinecarboxamide
• 3-fluoro-N-methyl-N-methoxy-4-pyridinecarboxamide
• FKTACUQKSJOXTQ-UHFFFAOYSA-N
• 3-fluoro-N-methoxy-N-methylpyridine-4-carboxamide
• SY025657
• CS-0329388
• DB-228620
• SCHEMBL1883186
• AC3132
• MFCD21114983
• AKOS014280642
• 1187669-49-3

• MDL： MFCD21114983
• Inchi： 1S/C8H9FN2O2/c1-11(13-2)8(12)6-3-4-10-5-7(6)9/h3-5H,1-2H3
• InChI Key： FKTACUQKSJOXTQ-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1C(N(C)OC)=O

Computed Properties

• Exact Mass: 184.06500
• Monoisotopic Mass: 184.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 42.43000
• LogP: 0.85410

Additional information on 3-Fluoro-N-methoxy-N-methylisonicotinamide

Recent Advances in the Study of 3-Fluoro-N-methoxy-N-methylisonicotinamide (CAS: 1187669-49-3)

3-Fluoro-N-methoxy-N-methylisonicotinamide (CAS: 1187669-49-3) is a fluorinated derivative of isonicotinamide that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting infectious diseases and cancer. Recent studies have explored its utility in the design of novel kinase inhibitors and antimicrobial agents, leveraging its unique chemical properties to enhance drug efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Fluoro-N-methoxy-N-methylisonicotinamide in the development of next-generation tyrosine kinase inhibitors (TKIs). Researchers demonstrated that the incorporation of this fluorinated moiety into TKI scaffolds significantly improved binding affinity to target kinases, such as EGFR and HER2, while reducing off-target effects. The study employed molecular docking and in vitro assays to validate these findings, suggesting its potential for treating resistant forms of cancer.

In addition to its oncological applications, 3-Fluoro-N-methoxy-N-methylisonicotinamide has been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported its efficacy against multidrug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and proteomic analyses. These findings open new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advances in the scalable production of 3-Fluoro-N-methoxy-N-methylisonicotinamide have been achieved through innovative catalytic fluorination methods. A 2024 Organic Process Research & Development paper detailed a cost-effective, one-pot synthesis route using palladium-catalyzed C-F bond formation, yielding the compound with >95% purity. This methodological breakthrough addresses previous limitations in large-scale manufacturing, facilitating its broader adoption in pharmaceutical R&D.

Ongoing clinical trials are evaluating derivatives of 3-Fluoro-N-methoxy-N-methylisonicotinamide as potential therapeutics for neurodegenerative diseases. Preliminary data presented at the 2024 ACS Spring Meeting indicated neuroprotective effects in models of Alzheimer's disease, attributed to the compound's ability to modulate amyloid-beta aggregation and reduce oxidative stress. These multidisciplinary applications underscore its versatility as a privileged scaffold in drug discovery.

In conclusion, 3-Fluoro-N-methoxy-N-methylisonicotinamide (CAS: 1187669-49-3) represents a promising chemical entity with diverse therapeutic potential. Its recent applications span oncology, infectious diseases, and neurology, supported by robust preclinical data. Future research directions may focus on structure-activity relationship optimization and combination therapies to fully exploit its pharmacological benefits while maintaining favorable safety profiles.